Yb(NTf2)3/HFIP induced high isotacticity in atom transfer radical polymerization of methyl methacrylate†

Polymer Chemistry Pub Date: 2018-08-31 DOI: 10.1039/C8PY00953H

Abstract

High triad isotacticity (mm = 69%) in copper/BOX mediated ATRP of MMA is achieved. The use of strong Lewis acid Yb(NTf2)3 (1.0–8.0 mol%) and HFIP as the solvent is the key for this isotactic stereocontrol. A dilute concentration and a relatively low temperature are beneficial for further improving the isotacticity.

Graphical abstract: Yb(NTf2)3/HFIP induced high isotacticity in atom transfer radical polymerization of methyl methacrylate
Yb(NTf2)3/HFIP induced high isotacticity in atom transfer radical polymerization of methyl methacrylate†
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